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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the thermodynamic data associated with
the sublimation of chromous iodide (Crl2). The information presented is critical for
professionals in research and development, particularly in fields where the behavior of metallic
halides at elevated temperatures is of interest. This document summarizes key thermodynamic
parameters, details the experimental methodologies used for their determination, and provides
a visual representation of the experimental workflow.

Core Thermodynamic Data

The sublimation of solid chromous iodide into its gaseous state is a key physical property.
The thermodynamic data for this phase transition were determined by Thomas L. Allen in 1956.
[1][2][3][4] The standard enthalpy of sublimation, as well as the Gibbs free energy and entropy
of sublimation at standard conditions, are summarized in the table below.
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Thermodynamic

Value Units Temperature (K)
Property
Enthalpy of
T 71.4 kcal/mol 298.16
Sublimation (AH°)
Gibbs Free Energy of
o 54.0 kcal/mol 298.16
Sublimation (AF°)
Entropy of
S 58.4 cal/deg-mol 298.16
Sublimation (AS°®)
Standard Enthalpy of
298.7 kJ/mol 298.7

Sublimation (AsubH°®)

Data sourced from Allen, 1956 and the NIST Chemistry WebBook.[1][3]

Experimental Protocol: The Transpiration Method

The thermodynamic data for chromous iodide sublimation were determined by measuring the
vapor pressure of Crlz over a temperature range of 943 to 1054 K using the transpiration
method, also known as the saturated vapor flow method.[3]

Apparatus and Procedure:

The experimental setup involved a flow system where an inert carrier gas was passed over a
heated sample of solid chromous iodide. The carrier gas becomes saturated with the vapor of
the substance under investigation.

o Sample Preparation: Due to the sensitivity of chromous iodide to oxidation and hydrolysis,
all handling of the material was conducted in a dry box under a nitrogen atmosphere.[3]

e Transpiration Chamber: A known mass of chromous iodide was placed in a heated tube,
the transpiration chamber.

o Carrier Gas Flow: A stream of purified argon gas was passed through the transpiration
chamber at a controlled and measured rate.
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e Vapor Saturation: As the argon gas flowed over the heated Crlz, it became saturated with
gaseous chromous iodide.

o Condensation and Collection: The gas mixture then passed into a cooler section of the
apparatus where the chromous iodide vapor condensed and was collected.

e Quantification: The amount of sublimed chromous iodide was determined by a suitable
analytical method, in this case, by thiosulfate titration to determine the amount of iodine in
the sublimate.[3]

o Vapor Pressure Calculation: The vapor pressure of the chromous iodide at a given
temperature was calculated from the amount of sublimed material, the volume of the carrier
gas that passed through the chamber, and the temperature of the experiment.

Data Analysis:

The relationship between the vapor pressure (P) and the absolute temperature (T) was then
used to determine the thermodynamic properties of sublimation. By plotting the natural
logarithm of the vapor pressure against the inverse of the temperature (a van't Hoff plot), the
enthalpy of sublimation can be derived from the slope of the resulting line.

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the transpiration method used to determine
the thermodynamic properties of chromous iodide sublimation.
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Caption: Workflow for the transpiration method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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